Methyl 13-phenyltridecanoate

• CAS No.: 123953-55-9
• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: methyl 13-phenyltridecanoate
• InChI: InChI=1S/C20H32O2/c1-22-20(21)18-14-9-7-5-3-2-4-6-8-11-15-19-16-12-10-13-17-19/h10,12-13,16-17H,2-9,11,14-15,18H2,1H3
• InChI Key: JWVDZXNFGDETQE-UHFFFAOYSA-N
• SMILES: COC(=O)CCCCCCCCCCCCC1=CC=CC=C1

Description

Methyl 13-phenyltridecanoate is a natural product found in Trichilia claussenii and Typhonium flagelliforme with data available.

Synthesis routes and methods

Procedure details

13-Phenyltridecanoic acid (22.4 g, 77 mmol) was reacted for 1 h in methanol (60 ml) and sulfuric acid (2.2 g) under reflux. The reaction mixture was concentrated, poured into H2O (100 ml) and extracted with dichloromethane. The organic layer was washed with H2O, dried over anhydrous MgSO4 and evaporated under reduced pressure. The residue (33 g) was chromatographed on silica gel (Wako Gel C-200) with dichloromethane as eluent to give the title compound as a white solid; yield: 17.6 g; mp 30.5°-31.5° C.